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Compound of Interest

2-(4-Hydroxyphenyl)quinoline-4-
Compound Name:
carboxylic acid

Cat. No.: B1295943

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid (CAS No. 6952-34-
7) is critical to ensure laboratory safety and environmental protection. This guide provides
detailed procedures for the safe handling and disposal of this compound, based on available
safety data for the substance and structurally related quinoline carboxylic acids.

Immediate Safety and Hazard Information

While specific toxicological data for 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid is
limited, data from analogous compounds suggest it should be handled as a hazardous
substance. Structurally similar quinoline carboxylic acids are known to cause skin, eye, and
respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times
when handling this compound. All work should be conducted in a well-ventilated area or a
chemical fume hood.

Hazard Classifications (Based on Analogous Compounds)
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Source (Analogous

Hazard Class GHS Hazard Statement
Compound)

Skin Irritation H315: Causes skin irritation [1112]

o H319: Causes serious eye
Eye Irritation S [1112]

irritation

Specific Target Organ Toxicity H335: May cause respiratory o
(Single Exposure) irritation
Acute Oral Toxicity H302: Harmful if swallowed [2]

Toxicological and Exposure Data (General Quinoline Derivatives)

Quantitative data for 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid is not readily
available. The following table presents data for the parent compound, quinoline, to provide a
conservative estimate of potential hazards.

Data Point Value Species Source
Oral LD50 331 mg/kg Rat [3114]
Skin LD50 540 uL/kg Rabbit [3][4]

AIHA WEEL (8-hr

0.001 ppm N/A 5
TWA) pp [5]

AIHA WEEL: American Industrial Hygiene Association Workplace Environmental Exposure
Limit. TWA: Time-Weighted Average. Note: This data is for Quinoline (CAS 91-22-5) and should
be used as a precautionary reference only.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 2-(4-Hydroxyphenyl)quinoline-4-
carboxylic acid is through an approved hazardous waste disposal facility. Do not dispose of
this chemical down the drain or in regular solid waste.
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Experimental Workflow for Waste Handling and Disposal

1. Waste Segregation and Collection:

e Solid Waste: Collect solid 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid waste,
including contaminated consumables (e.g., weigh boats, contaminated paper towels), in a
designated, leak-proof, and clearly labeled hazardous waste container.

e Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and sealed
hazardous waste container. Avoid mixing with other solvent waste streams if possible to
prevent unknown chemical reactions.

e Sharps: Any sharps contaminated with the compound should be placed in a designated
sharps container for hazardous chemical waste.

2. Labeling:

» All waste containers must be clearly labeled with the full chemical name: "Waste 2-(4-
Hydroxyphenyl)quinoline-4-carboxylic acid" and the appropriate hazard pictograms (e.g.,
exclamation mark for irritant).

« Indicate the approximate concentration and quantity of the waste.
 Include the date of waste generation and the laboratory contact information.
3. Temporary Storage:

» Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory.

e This area should be away from general work areas, drains, and sources of ignition.
e Ensure secondary containment is used to prevent the spread of material in case of a spill.
4. Scheduling Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to schedule a pickup for the hazardous waste.
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» Follow all institutional and local regulations for waste manifest and transportation.

5. Spill Management:

 In case of a small spill, carefully sweep up the solid material to avoid generating dust.
» For liquid spills, use an inert absorbent material.

» Place all cleanup materials into a designated hazardous waste container.

o For large spills, evacuate the area and contact your EHS office immediately.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
Hydroxyphenyl)quinoline-4-carboxylic acid.
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Caption: Disposal workflow for 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid.
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This comprehensive approach to the disposal of 2-(4-Hydroxyphenyl)quinoline-4-carboxylic
acid will help ensure a safe laboratory environment and compliance with waste management
regulations. Always consult your institution's specific safety protocols and your local regulations
for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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